1-Methyl-3-(2-methylbut-3-enylsulfanyl)benzene

• Molecular Formula: C12H16S
• Molecular Weight: 192.32 g/mol
• IUPAC Name: 1-methyl-3-(2-methylbut-3-enylsulfanyl)benzene
• InChI: InChI=1S/C12H16S/c1-4-10(2)9-13-12-7-5-6-11(3)8-12/h4-8,10H,1,9H2,2-3H3
• InChI Key: CNTVLYYHDFLPDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)SCC(C)C=C

Description

1-Methyl-3-(2-methylbut-3-enylsulfanyl)benzene is a useful research compound. Its molecular formula is C12H16S and its molecular weight is 192.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 3-methylbenzenethiol (1.80 ml, 23.82 mmol), 2-methyl-3-buten-1-ol (2.73 ml, 26.47 mmol) and triphenylphosphine (6.94 g, 26.47 mmol) in dichloromethane (10 ml) was treated with diethyl azodicarboxylate (4.59 ml, 29.12 mmol) at room temperature. The mixture was concentrated in vacuo and dissolved in diethyl ether to remove triphenylphosphine oxide. The organic phase was purified by flash column chromatography on silica, eluting with hexane, to afford the title compound as a clear oil (1.01 g, 20%).